Cas no 56897-57-5 (3-methylbut-1-yn-3-yl)

• Product Name: 3-methylbut-1-yn-3-yl
• CAS No: 56897-57-5
• MF: C₅H₈
• MW: 68.1170215606689
• CID: 1600266
• Update Time: 2024-08-30

3-methylbut-1-yn-3-yl Chemical and Physical Properties

Names and Identifiers

• 3-methylbut-1-yn-3-yl
• 3-methylbut-1-yne
• 1-Butyne, 3-methyl

• Inchi： 1S/C5H8/c1-4-5(2)3/h1,5H,2-3H3
• InChI Key： USCSRAJGJYMJFZ-UHFFFAOYSA-N
• SMILES： C#CC(C)C

Computed Properties

• Exact Mass: 67.055
• Monoisotopic Mass: 67.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 51.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C